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Compound of Interest

Compound Name: Calcium acetylacetonate

Cat. No.: B101556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Calcium acetylacetonate (Ca(acac)₂), with CAS number 19372-44-2, is a versatile

organometallic compound with significant applications across various scientific and industrial

domains. This technical guide provides an in-depth overview of its physicochemical properties,

synthesis methodologies, and key applications, with a particular focus on its role as a heat

stabilizer for polymers and a catalyst in organic synthesis. Detailed experimental protocols and

safety information are also presented to facilitate its effective and safe use in a laboratory

setting.

Physicochemical Properties
Calcium acetylacetonate is a white to cream-colored crystalline powder.[1] It is a coordination

complex where a calcium ion is chelated by two acetylacetonate ligands.[2] This structure

imparts notable thermal stability and solubility in certain organic solvents.[1][2]

Table 1: Physicochemical Data of Calcium Acetylacetonate
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Property Value Reference(s)

CAS Number 19372-44-2 [3]

Molecular Formula C₁₀H₁₄CaO₄ [4]

Molecular Weight 238.29 g/mol [4]

Appearance
White to cream-colored

powder
[1]

Melting Point Decomposes (see Section 3) [1][5]

Solubility

Sparingly soluble in water and

organic solvents; soluble in

methanol.[6][7]

pH 10.5 (10 g/L solution at 20°C) [5]

Synthesis of Calcium Acetylacetonate
Calcium acetylacetonate can be synthesized through several methods, primarily involving the

reaction of a calcium source with acetylacetone. Below are detailed protocols for two common

synthesis routes.

Experimental Protocol: Solid-Phase Synthesis from
Calcium Hydroxide
This method is advantageous due to its simplicity, high yield, and environmentally friendly

nature as it avoids the use of solvents.[5]

Materials:

Calcium hydroxide (Ca(OH)₂)

Acetylacetone (CH₃COCH₂COCH₃)

Mortar and pestle

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/CN113149821A/en
https://datasheets.scbt.com/sds/eghs/en/sc-485254.pdf
https://datasheets.scbt.com/sds/eghs/en/sc-485254.pdf
https://www.nanotrun.com/article/what-is-calcium-acetylacetonate-i00086i1.html
https://www.nanotrun.com/article/what-is-calcium-acetylacetonate-i00086i1.html
https://www.quickcompany.in/patents/process-for-the-preparation-of-metal-accetylacetonates
https://hrcak.srce.hr/file/202323
https://www.youtube.com/watch?v=UzQ-gFarLmU
https://www.quickcompany.in/patents/process-for-the-preparation-of-metal-accetylacetonates
https://www.benchchem.com/product/b101556?utm_src=pdf-body
https://www.benchchem.com/product/b101556?utm_src=pdf-body
https://www.quickcompany.in/patents/process-for-the-preparation-of-metal-accetylacetonates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a mortar, place a specific molar ratio of calcium hydroxide and acetylacetone (e.g., a 1:2

molar ratio is stoichiometrically required, though some protocols suggest an excess of

acetylacetone).[8]

Grind the mixture vigorously using a pestle. The solid-state reaction will proceed, often

accompanied by a noticeable change in the consistency of the powder.

Continue grinding for a specified period (e.g., 30-60 minutes) to ensure the reaction goes to

completion.

The resulting product is crude calcium acetylacetonate, which can be further purified if

necessary, for instance, by washing with a non-solvent for the product that dissolves

unreacted starting materials, followed by drying.

Experimental Protocol: Aqueous Solution Synthesis
from Calcium Chloride
This method involves the precipitation of calcium hydroxide followed by its reaction with

acetylacetone.[9]

Materials:

Calcium chloride (CaCl₂)

Sodium hydroxide (NaOH) or other suitable base

Acetylacetone

Methanol (optional, as a solvent)[9]

Distilled water

Filtration apparatus (e.g., Buchner funnel)

Drying oven

Procedure:
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Prepare an aqueous solution of calcium chloride.

Separately, prepare an aqueous solution of sodium hydroxide.

Slowly add the sodium hydroxide solution to the calcium chloride solution with constant

stirring to precipitate calcium hydroxide.

Isolate the calcium hydroxide precipitate by filtration and wash it thoroughly with distilled

water to remove any soluble salts.

The freshly prepared, moist calcium hydroxide is then reacted with acetylacetone. The

reaction can be carried out in a flask, optionally with methanol as a solvent, under reflux for

1-2 hours.[9]

After the reaction is complete, the product is collected by filtration, washed with a small

amount of cold methanol or another suitable solvent to remove excess acetylacetone, and

then dried in an oven at an appropriate temperature (e.g., 90°C).[9]

Thermal Decomposition
Calcium acetylacetonate does not have a sharp melting point but undergoes a multi-stage

thermal decomposition.[6] Understanding this behavior is crucial for its application as a heat

stabilizer. A thermogravimetric analysis (TGA) in a dynamic air atmosphere reveals a six-step

decomposition process:[2][6]

46-105°C: Release of adsorbed water.[2]

105-175°C: Removal of coordinated water molecules.[2]

175-305°C: First stage of chelate decomposition.[2]

305-635°C: Second stage of chelate decomposition, forming calcium carbonate (CaCO₃).[2]

635-800°C: Decarboxylation of calcium carbonate to calcium oxide (CaO).[2]

Above 800°C: Oxidation of any residual amorphous carbon.[6]
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Applications
The unique properties of calcium acetylacetonate make it a valuable compound in various

fields.

Heat Stabilizer for PVC
The primary application of calcium acetylacetonate is as a heat stabilizer for polyvinyl

chloride (PVC) and other halogenated polymers.[10][11] During processing at high

temperatures, PVC can degrade, releasing hydrochloric acid (HCl) and leading to discoloration

and loss of mechanical properties.[11] Calcium acetylacetonate helps to prevent this

degradation through the following mechanism:[11]

Neutralization of HCl: It can react with and neutralize the HCl produced during PVC

degradation.

Scavenging of Free Radicals: Its organic ligand can scavenge free radicals that initiate the

degradation process.[11]

Synergistic Effects: It often works synergistically with other stabilizers, such as zinc stearate

and β-diketones, to provide enhanced thermal stability.[11]

Its non-toxic nature makes it an environmentally friendly alternative to traditional lead-based

stabilizers.[10]

PVC Processing
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(Release of HCl, Free Radicals)
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(Improved Properties)
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Mechanism of PVC stabilization by Calcium Acetylacetonate.

Catalyst in Organic Synthesis
Calcium acetylacetonate serves as a catalyst in various organic reactions, including

polymerization and transesterification.[12][13] Its catalytic activity stems from the ability of the

calcium ion to act as a Lewis acid, coordinating with substrates and activating them for

reaction.

An example is its use as a catalyst for the transesterification of methyl methacrylate (MMA) with

dimethylaminoethanol (DMAE) to produce 2-(dimethylamino)ethyl methacrylate (DMAEMA).

[12]
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General workflow for Calcium Acetylacetonate catalyzed transesterification.

Other Applications
Other notable applications of calcium acetylacetonate include:

Cross-linking agent and hardening accelerator for resins.[11]

Additive in rubber formulations.[11]
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Precursor for the formation of specialty films, such as superconductive films, heat-reflecting

glass films, and transparent conductive films.[9]

Safety and Handling
While considered a non-toxic alternative to many heavy metal-based compounds, calcium
acetylacetonate is not without hazards and should be handled with appropriate care.[14]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[15]

Skin irritation (Category 2) H315: Causes skin irritation.[15]

Eye irritation (Category 2A) H319: Causes serious eye irritation.[15]

Respiratory system irritation H335: May cause respiratory irritation.[15]

Reproductive toxicity (Category 2)
H361: Suspected of damaging fertility or the

unborn child.[15]

Handling Precautions:

Use in a well-ventilated area or with local exhaust ventilation.[4]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[4]

Avoid breathing dust. If dust is generated, use a NIOSH-approved respirator.[4]

Wash hands thoroughly after handling.[14]

Store in a tightly sealed container in a cool, dry place away from incompatible materials such

as strong oxidizing agents.[4]

Conclusion
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Calcium acetylacetonate is a valuable and versatile chemical with a well-established role in

polymer science and a growing potential in catalysis and materials science. Its favorable safety

profile compared to traditional heavy metal compounds makes it an attractive option for

developing more sustainable technologies. A thorough understanding of its properties,

synthesis, and handling is essential for its effective and safe utilization in research and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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